4-Phenyl-1-({4-[(thiophen-2-yl)methyl]piperazin-1-yl}methyl)azetidin-2-one

• IUPAC Name: 4-phenyl-1-[[4-(thiophen-2-ylmethyl)piperazin-1-yl]methyl]azetidin-2-one
• InChI: InChI=1S/C19H23N3OS/c23-19-13-18(16-5-2-1-3-6-16)22(19)15-21-10-8-20(9-11-21)14-17-7-4-12-24-17/h1-7,12,18H,8-11,13-15H2
• InChI Key: DVIRAUCQNAFJGX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CS2)CN3C(CC3=O)C4=CC=CC=C4
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol

Description

The compound “4-Phenyl-1-({4-[(thiophen-2-yl)methyl]piperazin-1-yl}methyl)azetidin-2-one” is a complex organic molecule that contains several functional groups and structural features, including a phenyl group, a thiophenyl group, a piperazine ring, and an azetidinone ring.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The piperazine ring and the azetidinone ring are both saturated, meaning they contain single bonds only, while the phenyl and thiophenyl groups contain aromatic rings.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the presence of the various functional groups. For example, the piperazine ring might undergo reactions at the nitrogen atoms, while the phenyl and thiophenyl groups might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be influenced by the presence of the various functional groups and structural features. For example, the presence of the nitrogen atoms in the piperazine ring might make the compound basic, while the carbonyl group in the azetidinone ring might make it polar.

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.